Bicyclo(3.2.1)octan-8-ol, 1,5-dimethyl-, acetate

• CAS RN: 75911-79-4
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: (1,5-dimethyl-8-bicyclo[3.2.1]octanyl) acetate
• InChI: InChI=1S/C12H20O2/c1-9(13)14-10-11(2)5-4-6-12(10,3)8-7-11/h10H,4-8H2,1-3H3
• InChI Key: PWMCEJOFYWFVPA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1C2(CCCC1(CC2)C)C

Description

Bicyclo(3.2.1)octan-8-ol, 1,5-dimethyl-, acetate is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g of 1,5-dimethyl-8-bromobicyclo[3,2,1]octane was boiled under reflux for 18 hours in acetic acid in the presence of sodium acetate and copper(I) chloride. The reaction mixture was cooled and filtered, diluted with water and extracted with pentane. The pentane solution was washed with water and an aqueous sodium bicarbonate solution, dired, evaporated and fractionally distilled. 1,5-dimethyl-8-acetoxy-bicyclo[3,2,1]octane was obtained in good yield. 1,5-dimethyl-8-acetoxybicyclo[3,2,1]octane was also obtained in a similar manner starting from the 8-iodo compound described in Example 3.